Cas no 7356-08-3 ( )

• Product Name: &nbsp
• CAS No: 7356-08-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 978186
• PubChem ID: 227420
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC18992; AR-1C8492; 2-octahydroazonin-1-yl-ethanol; AC1Q7D0P; CTK5D8223; AC1L5FHC; AG-J-09605; 2-Octahydroazonin-1-yl-aethanol;
• NSC-18992
• DTXSID10280891
• 7356-08-3
• NSC18992
• 2-(azonan-1-yl)ethanol
•  

• Inchi： 1S/C10H21NO/c12-10-9-11-7-5-3-1-2-4-6-8-11/h12H,1-10H2
• InChI Key： MYPHYARMSBYURJ-UHFFFAOYSA-N
• SMILES： OCCN1CCCCCCCC1

Computed Properties

• Exact Mass: 171.16243
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 271.9°C at 760 mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.464
• PSA: 23.47
• LogP: 1.57280